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Compound of Interest

Compound Name: Kushenol O

Cat. No.: B12417959 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of laboratory chemicals is paramount. This document provides essential safety and

logistical information for the proper disposal of Kushenol O, a flavonoid compound. In the

absence of a specific Safety Data Sheet (SDS), a conservative approach based on the

chemical class and general laboratory safety protocols is recommended. Adherence to your

institution's Environmental Health and Safety (EHS) guidelines is mandatory.

Immediate Safety and Handling
Before beginning any disposal procedure, ensure you are wearing appropriate Personal

Protective Equipment (PPE), including:

Safety goggles or a face shield

Chemical-resistant gloves (nitrile or neoprene)

A lab coat

Handle solid Kushenol O in a well-ventilated area, preferably within a chemical fume hood, to

prevent inhalation of any fine particulates.

Step-by-Step Disposal Procedures
The proper disposal of Kushenol O involves a systematic approach to waste characterization,

segregation, and collection.
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1. Waste Characterization:

Treat all unused or waste Kushenol O, including contaminated materials, as hazardous

chemical waste. Due to its classification as a phenolic compound, it should be considered

potentially harmful to aquatic life.

2. Waste Segregation and Container Selection:

Solid Waste:

Collect pure Kushenol O waste, along with any grossly contaminated items (e.g.,

weighing boats, contaminated paper towels), in a designated solid chemical waste

container.

The container must be made of a compatible material (e.g., high-density polyethylene -

HDPE), be in good condition with no leaks, and have a secure, tight-fitting lid.

Liquid Waste:

Kushenol O is soluble in organic solvents such as DMSO, chloroform, dichloromethane,

ethyl acetate, and acetone.

Solutions of Kushenol O should be collected in a designated liquid chemical waste

container that is compatible with the solvent used.

Do not mix aqueous waste with organic solvent waste unless specifically permitted by your

institution's EHS office.

Leave at least 10% headspace in liquid waste containers to allow for vapor expansion.

Sharps Waste:

Any sharps (e.g., needles, Pasteur pipettes) contaminated with Kushenol O must be

disposed of in a designated sharps container for chemical contamination.

3. Labeling:
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Properly label all waste containers as soon as the first item of waste is added. The label should

include:

The words "Hazardous Waste"

The full chemical name: "Kushenol O"

The CAS number: 102390-91-0

An accurate estimation of the concentration and quantity of the waste

The date accumulation started

The name of the principal investigator and the laboratory location

4. Storage:

Store waste containers in a designated Satellite Accumulation Area (SAA) within the laboratory.

This area should be:

At or near the point of waste generation

Under the control of the laboratory personnel

Away from sinks and floor drains

In a secondary containment bin to prevent the spread of potential spills

5. Disposal of Empty Containers:

A container that held Kushenol O is considered "empty" when all contents have been

removed by normal means and no more than a trivial amount of residue remains.

The first rinse of the container with a suitable solvent must be collected as hazardous waste.

After a triple rinse, deface or remove the original label and dispose of the container as non-

hazardous laboratory glass or plastic waste, in accordance with your institution's guidelines.

6. Requesting Waste Pickup:
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Once a waste container is full or has been in accumulation for the maximum time allowed by

your institution (often 9-12 months), submit a request for pickup to your EHS department. Do

not transport hazardous waste outside of your laboratory.

Data Presentation
The following table summarizes key chemical and physical properties for Kushenol O, which

inform safe handling and disposal procedures.

Property Value Source

Chemical Formula C₂₇H₃₀O₁₃ MedchemExpress

Molecular Weight 562.52 g/mol MedchemExpress

Appearance White to off-white solid MedchemExpress

CAS Number 102390-91-0 MedchemExpress

The table below outlines the general characteristics of chemical waste classes relevant to the

disposal of Kushenol O.

Hazard Class Typical Characteristics Disposal Considerations

Flammable

Organic solvents (e.g.,

acetone, ethanol) used to

dissolve Kushenol O.

Collect in a designated,

sealed, and properly labeled

container. Store away from

ignition sources and oxidizers.

Toxic

Assumed for Kushenol O in

the absence of specific data.

Phenolic compounds can be

toxic.

Collect in sealed, labeled

containers. Avoid inhalation,

ingestion, and skin contact.

Environmental

Phenolic compounds are

known to be harmful to aquatic

life.

Do not dispose of down the

drain. Collect for designated

hazardous waste disposal.
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Experimental Protocols
As this document focuses on disposal, no experimental protocols are cited.

Mandatory Visualization
The following diagram illustrates the decision-making workflow for the proper disposal of

Kushenol O.
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Caption: Disposal Decision Workflow for Kushenol O.
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To cite this document: BenchChem. [Proper Disposal of Kushenol O: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12417959#kushenol-o-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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